6-Acetyl-2-(4-nitrophenyl)quinoline-4-carboxylic acid
CAS No.: 89684-56-0
Cat. No.: VC17273605
Molecular Formula: C18H12N2O5
Molecular Weight: 336.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 89684-56-0 |
|---|---|
| Molecular Formula | C18H12N2O5 |
| Molecular Weight | 336.3 g/mol |
| IUPAC Name | 6-acetyl-2-(4-nitrophenyl)quinoline-4-carboxylic acid |
| Standard InChI | InChI=1S/C18H12N2O5/c1-10(21)12-4-7-16-14(8-12)15(18(22)23)9-17(19-16)11-2-5-13(6-3-11)20(24)25/h2-9H,1H3,(H,22,23) |
| Standard InChI Key | PSMZYPYQEBXPIH-UHFFFAOYSA-N |
| Canonical SMILES | CC(=O)C1=CC2=C(C=C1)N=C(C=C2C(=O)O)C3=CC=C(C=C3)[N+](=O)[O-] |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s structure comprises a quinoline backbone substituted at the 2-position with a 4-nitrophenyl group, at the 4-position with a carboxylic acid moiety, and at the 6-position with an acetyl group. The IUPAC name, 6-acetyl-2-(4-nitrophenyl)quinoline-4-carboxylic acid, reflects this substitution pattern. Computational analyses using tools like ACDLabs/ChemSketch predict a LogP value of approximately 2.26–2.32, indicating moderate lipophilicity conducive to membrane permeability .
Table 1: Key Physicochemical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₈H₁₂N₂O₅ | |
| Molecular Weight | 336.3 g/mol | |
| CAS Number | 89684-56-0 | |
| Predicted LogP | 2.26–2.32 | |
| Spectral Data (NMR, HRMS) | Consistent with quinoline core |
Spectroscopic Characterization
Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) confirm the compound’s structure. The ¹H-NMR spectrum exhibits signals for the acetyl methyl group (δ ~2.6 ppm), aromatic protons (δ ~7.5–8.5 ppm), and carboxylic acid proton (δ ~13 ppm) . The ¹³C-NMR spectrum corroborates carbonyl carbons at δ ~170–190 ppm .
Synthesis and Manufacturing
Doebner Reaction Methodology
The Doebner reaction remains the most widely employed synthesis route. This one-pot condensation involves aniline, 4-nitrobenzaldehyde, and pyruvic acid in ethanol, catalyzed by trifluoroacetic acid (TFA) at reflux . The reaction proceeds via imine formation, followed by cyclization and oxidation to yield the quinoline core.
Table 2: Comparative Synthesis Approaches
| Method | Reactants | Catalyst | Yield (%) | Reference |
|---|---|---|---|---|
| Doebner Reaction | Aniline, 4-nitrobenzaldehyde | TFA | 65–75 | |
| Pfitzinger Reaction | Isatin, α-methyl ketone | NaOH | 50–60 | |
| Microwave-Assisted | Aniline derivatives | None | 80–85 |
Process Optimization
Microwave-assisted synthesis reduces reaction times from 10–12 hours to 30–45 minutes, improving yields to 80–85% . Solvent-free conditions using Fe₃O₄@SiO₂@(CH₂)₃–urea–thiazole sulfonic acid chloride catalysts further enhance efficiency, achieving 89% yield at 80°C .
Biological Activities and Mechanisms
Antibacterial Efficacy
The compound exhibits broad-spectrum activity against Gram-positive bacteria, particularly Staphylococcus aureus and Bacillus subtilis, with minimum inhibitory concentrations (MIC) ranging from 38.64 to 192.29 μM . Structural analogs with hydrazine moieties demonstrate enhanced potency, surpassing neomycin in biofilm inhibition assays .
Table 3: Antibacterial Activity Against S. aureus
| Compound Derivative | MIC (μM) | Biofilm Inhibition (MBIC, μM) | Reference |
|---|---|---|---|
| 6-Acetyl-2-(4-nitrophenyl) | 38.64 | 154.59 | |
| Hydrazine hybrid (6b) | 33.64 | 41.09 | |
| Neomycin (control) | 625 | 625 |
Research Advancements and Challenges
Structure-Activity Relationship (SAR)
Key SAR findings include:
-
Acetyl Group: Enhances lipophilicity and membrane penetration .
-
Nitrophenyl Substituent: Electron-withdrawing effects stabilize interactions with bacterial enzymes .
-
Carboxylic Acid: Facilitates salt formation for improved solubility.
Biofilm Inhibition Mechanisms
The compound disrupts biofilm formation in C. albicans at MBIC values as low as 41.09 μM, attributed to interference with extracellular polymeric substance (EPS) synthesis .
Future Directions and Applications
Therapeutic Development
Ongoing research focuses on:
-
Prodrug Formulations: Masking the carboxylic acid group to enhance oral bioavailability.
-
Combination Therapies: Synergistic effects with β-lactam antibiotics against methicillin-resistant S. aureus (MRSA) .
Industrial-Scale Production
Advances in continuous-flow reactors and heterogeneous catalysis (e.g., Fe₃O₄@SiO₂ systems) promise scalable synthesis with reduced environmental impact .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume